molecular formula C14H18N4O2 B4050002 2-{[2-amino-6-(2-ethoxyphenyl)pyrimidin-4-yl]amino}ethanol

2-{[2-amino-6-(2-ethoxyphenyl)pyrimidin-4-yl]amino}ethanol

Cat. No.: B4050002
M. Wt: 274.32 g/mol
InChI Key: KTYZPKLBULPORH-UHFFFAOYSA-N
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Description

2-{[2-amino-6-(2-ethoxyphenyl)pyrimidin-4-yl]amino}ethanol is a useful research compound. Its molecular formula is C14H18N4O2 and its molecular weight is 274.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 274.14297583 g/mol and the complexity rating of the compound is 280. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

To provide valuable information within the context of scientific research applications related to ethanol and ethoxyphenyl compounds, here's an overview based on the available research:

Ethanol and Ethoxyphenyl Compounds in Scientific Research

Biological Effects of Ethanol

Ethanol is extensively studied for its effects on the central nervous system (CNS). Research explores how ethanol modulates CNS functions, often focusing on substances like taurine, which is combined with ethanol in energy drinks. Studies such as those by Paulucio et al. (2018) investigate the acute effects of ethanol and taurine on brain activity, revealing changes in electrocortical activity that could have implications for understanding ethanol's impact on physical performance and brain function Paulucio et al., 2018.

Ethanol's Impact on Metabolism and Disease

Ethanol's metabolic effects are significant, influencing various biochemical pathways and disease states. For instance, ethanol consumption affects carbohydrate metabolism, as evidenced in studies exploring its paradoxical effects on individuals with liver glycogen disease Lowe & Mosovich, 1965. These insights are crucial for understanding ethanol's broader impacts on health and disease.

Ethanol and Alcohol Consumption Biomarkers

Research into biomarkers for ethanol consumption, such as ethyl glucuronide in hair, offers tools for diagnosing and understanding alcohol abuse. Studies like those by Bendroth et al. (2008) compare ethyl glucuronide with other markers like phosphatidylethanol in blood, providing evidence for their use in forensic and clinical diagnostics Bendroth et al., 2008.

Ethanol's Role in Drug Discovery

Ethanol and its derivatives play roles in the discovery and characterization of new therapeutic agents. Compounds like CGS 20625 demonstrate the potential for ethanol derivatives in developing new treatments for conditions like anxiety, showcasing the importance of ethanol in pharmacological research Williams et al., 1989.

Properties

IUPAC Name

2-[[2-amino-6-(2-ethoxyphenyl)pyrimidin-4-yl]amino]ethanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18N4O2/c1-2-20-12-6-4-3-5-10(12)11-9-13(16-7-8-19)18-14(15)17-11/h3-6,9,19H,2,7-8H2,1H3,(H3,15,16,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KTYZPKLBULPORH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1C2=CC(=NC(=N2)N)NCCO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18N4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

274.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.